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Compound of Interest

Compound Name: Propargyl acrylate

cat. No.: BO77110

Technical Guide: Propargyl Acrylate

For Researchers, Scientists, and Drug Development Professionals

This document provides core technical data and physical properties of propargyl acrylate, a
valuable monomer in the synthesis of specialty polymers and a reagent in pharmaceutical
intermediate development.[1][2]

Core Chemical Information

Propargyl acrylate is an organic compound notable for its dual functionality, incorporating both
an acrylate group and a terminal alkyne (propargyl group).[1] This structure allows it to
participate in a variety of polymerization and click chemistry reactions. Its chemical formula is
CeHeO2 and its linear formula is CH2=CHCO2CH2C=CH.[3][4] The molecular weight of
propargyl acrylate is 110.11 g/mol .[3][4][5][6]

Physicochemical Properties

A summary of key quantitative data for propargyl acrylate is presented below. This data is
essential for handling, reaction setup, and safety considerations.
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Property Value Source
Molecular Formula CeHeO2 315171181
Molecular Weight 110.11 g/mol [311415][6]
CAS Number 10477-47-1 [31[51[7]
Density 0.997 g/mL at 25 °C 21141171181
Boiling Point 142-143 °C [21[4][71[8]
Refractive Index n20/D 1.447 [21[41[7118]
Flash Point 43.3 °C (109.9 °F) [4]

Applications and Reactivity

Propargyl acrylate's unique structure makes it a versatile building block in polymer science
and organic synthesis.

o Monomer for Specialty Polymers: It is primarily used as a monomer in polymerization
processes to produce specialty polymers and resins.[1] The propargyl group can be used for
post-polymerization modification, allowing for the creation of functional materials.

e Cross-linking and Copolymerization: The compound's reactivity is valuable for developing
coatings, adhesives, and sealants.[1]

e Pharmaceutical Intermediates: It is employed as an intermediate in the synthesis of
pharmaceuticals and has been used in the preparation of lipid nanoparticles for sSiRNA
delivery.[2]

Safety and Handling

Propargyl acrylate is classified as a flammable liquid and vapor.[3] It is also known to cause
skin and serious eye irritation.[3] Appropriate personal protective equipment, including gloves
and eye protection, should be used when handling this chemical.[4] It should be kept away
from sources of ignition.[8]

© 2025 BenchChem. All rights reserved. 2/4 Tech Support


https://pubchem.ncbi.nlm.nih.gov/compound/Propargyl-acrylate
https://www.scbt.com/p/propargyl-acrylate-10477-47-1
https://www.lookchem.com/ProductWholeProperty_LCPL156540.htm
https://www.chembk.com/en/chem/Propargyl%20acrylate
https://pubchem.ncbi.nlm.nih.gov/compound/Propargyl-acrylate
https://www.sigmaaldrich.com/US/en/product/aldrich/543136
https://www.scbt.com/p/propargyl-acrylate-10477-47-1
https://precision.fda.gov/ginas/app/ui/substances/UCB3ZIC58Q
https://pubchem.ncbi.nlm.nih.gov/compound/Propargyl-acrylate
https://www.scbt.com/p/propargyl-acrylate-10477-47-1
https://www.lookchem.com/ProductWholeProperty_LCPL156540.htm
https://www.chemicalbook.com/ChemicalProductProperty_EN_CB8376541.htm
https://www.sigmaaldrich.com/US/en/product/aldrich/543136
https://www.lookchem.com/ProductWholeProperty_LCPL156540.htm
https://www.chembk.com/en/chem/Propargyl%20acrylate
https://www.chemicalbook.com/ChemicalProductProperty_EN_CB8376541.htm
https://www.sigmaaldrich.com/US/en/product/aldrich/543136
https://www.lookchem.com/ProductWholeProperty_LCPL156540.htm
https://www.chembk.com/en/chem/Propargyl%20acrylate
https://www.chemicalbook.com/ChemicalProductProperty_EN_CB8376541.htm
https://www.sigmaaldrich.com/US/en/product/aldrich/543136
https://www.lookchem.com/ProductWholeProperty_LCPL156540.htm
https://www.chembk.com/en/chem/Propargyl%20acrylate
https://www.sigmaaldrich.com/US/en/product/aldrich/543136
https://www.benchchem.com/product/b077110?utm_src=pdf-body
https://cymitquimica.com/cas/10477-47-1/
https://cymitquimica.com/cas/10477-47-1/
https://www.chemicalbook.com/ChemicalProductProperty_EN_CB8376541.htm
https://www.benchchem.com/product/b077110?utm_src=pdf-body
https://pubchem.ncbi.nlm.nih.gov/compound/Propargyl-acrylate
https://pubchem.ncbi.nlm.nih.gov/compound/Propargyl-acrylate
https://www.sigmaaldrich.com/US/en/product/aldrich/543136
https://www.chembk.com/en/chem/Propargyl%20acrylate
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b077110?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGHE Foundational & Exploratory

Check Availability & Pricing

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com
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